Cas no 1284249-22-4 (rel-(1R,3s,5S)-bicyclo[3.1.0]hexan-3-amine;hydrochloride)
rel-(1R,3s,5S)-bicyclo[3.1.0]hexan-3-amine;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (1R,3S,5S)-Bicyclo[3.1.0]hexan-3-amine hydrochloride
- (1R,3S,5S)-Bicyclo[3.1.0]hexan-3-amine hcl
- rel-(1R,3s,5S)-bicyclo[3.1.0]hexan-3-amine;hydrochloride
-
- Inchi: 1S/C6H11N.ClH/c7-6-2-4-1-5(4)3-6;/h4-6H,1-3,7H2;1H
- InChI Key: WNIYKDGVQDRFKU-UHFFFAOYSA-N
- SMILES: C12C(C1)CC(N)C2.[H]Cl
rel-(1R,3s,5S)-bicyclo[3.1.0]hexan-3-amine;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM431960-100mg |
(1R,3s,5S)-bicyclo[3.1.0]hexan-3-aminehydrochloride |
1284249-22-4 | 95%+ | 100mg |
$910 | 2024-08-02 | |
| Chemenu | CM431960-250mg |
(1R,3s,5S)-bicyclo[3.1.0]hexan-3-aminehydrochloride |
1284249-22-4 | 95%+ | 250mg |
$1365 | 2024-08-02 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ3122-1-100MG |
rel-(1R,3s,5S)-bicyclo[3.1.0]hexan-3-amine;hydrochloride |
1284249-22-4 | 95% | 100MG |
¥ 2,052.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ3122-1-250MG |
rel-(1R,3s,5S)-bicyclo[3.1.0]hexan-3-amine;hydrochloride |
1284249-22-4 | 95% | 250MG |
¥ 3,280.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ3122-1-500MG |
rel-(1R,3s,5S)-bicyclo[3.1.0]hexan-3-amine;hydrochloride |
1284249-22-4 | 95% | 500MG |
¥ 5,464.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ3122-1-1G |
rel-(1R,3s,5S)-bicyclo[3.1.0]hexan-3-amine;hydrochloride |
1284249-22-4 | 95% | 1g |
¥ 8,190.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ3122-1-5G |
rel-(1R,3s,5S)-bicyclo[3.1.0]hexan-3-amine;hydrochloride |
1284249-22-4 | 95% | 5g |
¥ 24,571.00 | 2023-03-31 | |
| Enamine | EN300-7423985-0.05g |
rac-(1R,3s,5S)-bicyclo[3.1.0]hexan-3-amine hydrochloride |
1284249-22-4 | 95.0% | 0.05g |
$330.0 | 2025-03-11 | |
| Enamine | EN300-7423985-0.1g |
rac-(1R,3s,5S)-bicyclo[3.1.0]hexan-3-amine hydrochloride |
1284249-22-4 | 95.0% | 0.1g |
$491.0 | 2025-03-11 | |
| Enamine | EN300-7423985-0.25g |
rac-(1R,3s,5S)-bicyclo[3.1.0]hexan-3-amine hydrochloride |
1284249-22-4 | 95.0% | 0.25g |
$700.0 | 2025-03-11 |
rel-(1R,3s,5S)-bicyclo[3.1.0]hexan-3-amine;hydrochloride Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on rel-(1R,3s,5S)-bicyclo[3.1.0]hexan-3-amine;hydrochloride
Rel-(1R,3s,5S)-bicyclo[3.1.0]hexan-3-amine;hydrochloride (CAS No. 1284249-22-4): A Comprehensive Overview
The compound Rel-(1R,3s,5S)-bicyclo[3.1.0]hexan-3-amine;hydrochloride, identified by its CAS number 1284249-22-4, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This bicyclic amine derivative has garnered considerable attention due to its unique structural configuration and potential therapeutic applications. The hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further investigation in drug development.
In recent years, the exploration of bicyclic amine structures has opened new avenues in the design of bioactive molecules. The specific stereochemistry of Rel-(1R,3s,5S)-bicyclo[3.1.0]hexan-3-amine contributes to its distinct pharmacological properties. This stereochemical arrangement is critical for its interaction with biological targets, influencing both affinity and selectivity. The compound's three-dimensional framework, characterized by its bicyclic system, allows for precise binding to specific enzymes and receptors, which is essential for developing effective therapeutic agents.
The hydrochloride form of this compound plays a pivotal role in its pharmacokinetic profile. By converting the free base into its salt form, the compound exhibits improved solubility in aqueous solutions, facilitating better absorption and distribution within the body. This enhancement in solubility is particularly advantageous for oral administration and intravenous delivery, ensuring consistent therapeutic levels. The hydrochloride salt also contributes to the compound's stability during storage and transportation, making it a reliable substance for clinical trials and pharmaceutical manufacturing.
Recent studies have highlighted the potential of Rel-(1R,3s,5S)-bicyclo[3.1.0]hexan-3-amine;hydrochloride in addressing various physiological disorders. Its structural motif is reminiscent of natural products that have demonstrated significant biological activity. For instance, related bicyclic amines have been investigated for their roles in modulating neurotransmitter systems, offering insights into potential treatments for neurological disorders such as depression and anxiety.
The compound's interaction with neurotransmitter receptors has been a focal point of research. Preliminary studies suggest that it may interact with serotonin receptors, potentially influencing mood regulation and cognitive functions. Additionally, its structural similarity to certain alkaloids has prompted investigations into its effects on other neurotransmitter pathways, including dopamine and norepinephrine systems. These interactions could pave the way for novel therapeutic strategies targeting central nervous system disorders.
In the realm of drug development, the synthesis of complex molecular structures like Rel-(1R,3s,5S)-bicyclo[3.1.0]hexan-3-amine;hydrochloride presents both challenges and opportunities. Advanced synthetic methodologies have been employed to achieve the desired stereochemical purity, ensuring that the compound's biological activity is not compromised by impurities or alternative stereoisomers. Techniques such as asymmetric synthesis and chiral resolution have been particularly valuable in this regard.
The hydrochloride salt form has also been instrumental in optimizing the compound's pharmacokinetic properties. By enhancing solubility and stability, it allows for more efficient formulation development. This is crucial for achieving optimal drug delivery systems, whether through oral tablets, injectable solutions, or other routes of administration. The compound's compatibility with various formulation matrices has made it a versatile candidate for further clinical development.
Current research is expanding into the exploration of derivatives of Rel-(1R,3s,5S)-bicyclo[3.1.0]hexan-3-amine;hydrochloride. By modifying its chemical structure while retaining key pharmacophoric elements, scientists aim to enhance its therapeutic efficacy and reduce potential side effects. Such modifications may involve altering functional groups or introducing additional substituents to improve target specificity and metabolic stability.
The compound's potential applications extend beyond neurological disorders. Preliminary data suggest that it may exhibit anti-inflammatory properties by modulating immune responses at the molecular level. This has sparked interest in exploring its use in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its ability to interact with multiple biological targets makes it a candidate for multitargeted drug design strategies.
In conclusion, Rel-(1R,3s,5S)-bicyclo[3.1.0]hexan-3-amine;hydrochloride (CAS No. 1284249-22-4) represents a significant advancement in pharmaceutical chemistry with promising therapeutic applications across various medical conditions. Its unique structural configuration and improved pharmacokinetic properties make it a valuable asset in drug development efforts aimed at addressing neurological disorders and chronic inflammatory conditions.
1284249-22-4 (rel-(1R,3s,5S)-bicyclo[3.1.0]hexan-3-amine;hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)